Cas no 70738-04-4 (Benzaldehyde, 2-iodo-3,6-dimethoxy-)

• Product name: Benzaldehyde, 2-iodo-3,6-dimethoxy-
• CAS No: 70738-04-4
• MF: C₉H₉O₃I
• MW: 292.06996
• CID: 1745848
• PubChem ID: 12490491

Benzaldehyde, 2-iodo-3,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-iodo-3,6-dimethoxy-
• 70738-04-4
• DTXSID001301102
• 2-iodo-3,6-dimethoxybenzaldehyde

• Inchi： InChI=1S/C9H9IO3/c1-12-7-3-4-8(13-2)9(10)6(7)5-11/h3-5H,1-2H3
• InChI Key： KRBWVAKAKWYQAX-UHFFFAOYSA-N
• SMILES： COC1=C(C(=C(C=C1)OC)I)C=O

Computed Properties

• Exact Mass: 291.95917
• Monoisotopic Mass: 291.95964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53